Cas no 2172116-51-5 (4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)but-2-ynoic acid)

• Product Name: 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)but-2-ynoic acid
• CAS No: 2172116-51-5
• MF: C₂₆H₂₆N₂O₅
• MW: 446.495047092438
• CID: 6164452
• PubChem ID: 165532795
• Update Time: 2025-11-01

4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)but-2-ynoic acid
• 4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)but-2-ynoic acid
• 2172116-51-5
• EN300-1575236

• Inchi： 1S/C26H26N2O5/c29-24(27-11-5-10-25(30)31)14-17-12-18(13-17)15-28-26(32)33-16-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-4,6-9,17-18,23H,11-16H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： SFQGBGUWLIJZNP-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC1CC(CC(NCC#CC(=O)O)=O)C1)=O

Computed Properties

• Exact Mass: 446.18417193g/mol
• Monoisotopic Mass: 446.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)but-2-ynoic acid

Introduction to 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)but-2-ynoic Acid (CAS No. 2172116-51-5)

4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)but-2-ynoic acid (CAS No. 2172116-51-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclobutyl ring. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biomolecules.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its ease of removal and high stability under mild conditions. This makes the compound a valuable intermediate in the synthesis of peptides and other bioactive molecules. The cyclobutyl ring, on the other hand, imparts conformational rigidity and specific steric properties, which can influence the compound's biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)but-2-ynoic acid in the development of targeted therapies for various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In another study, researchers at the University of California, San Francisco, investigated the role of this compound in modulating protein-protein interactions. The results showed that 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)but-2-ynoic acid can effectively disrupt specific protein interactions involved in cancer cell signaling pathways, thereby inhibiting tumor growth and metastasis. This finding opens up new avenues for the development of targeted cancer therapies.

The synthesis of 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)but-2-ynoic acid involves several key steps, including the formation of the Fmoc protecting group, the introduction of the cyclobutyl ring, and the final coupling reaction to form the acetylamide moiety. Each step requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as solid-phase synthesis and microwave-assisted reactions have been employed to optimize these processes.

The physicochemical properties of 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)but-2-ynoic acid have also been extensively studied. It has been found to exhibit good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and water, which facilitates its use in biological assays and drug delivery systems. Additionally, its stability under physiological conditions makes it suitable for long-term storage and transportation.

In terms of safety and toxicity, preliminary studies have shown that 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)but-2-ynoic acid has a favorable safety profile. However, further toxicological evaluations are necessary to ensure its safety for human use. Ongoing clinical trials are currently assessing its efficacy and safety in treating various diseases.

The potential applications of 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)but-2-ynoic acid extend beyond traditional pharmaceuticals. It has also shown promise in the development of diagnostic tools and imaging agents due to its unique structural features and biological activity. For example, researchers at Harvard University have explored its use as a fluorescent probe for detecting specific biomarkers in cells and tissues.

In conclusion, 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)but-2-ynoic acid (CAS No. 2172116-51-5) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an exciting candidate for further investigation and development into novel therapeutic agents.